Cas no 57678-47-4 (Benzenemethanamine, 4-(dimethylamino)-3-methyl-)
Benzenemethanamine, 4-(dimethylamino)-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, 4-(dimethylamino)-3-methyl-
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- Inchi: 1S/C10H16N2/c1-8-6-9(7-11)4-5-10(8)12(2)3/h4-6H,7,11H2,1-3H3
- InChI Key: WRFAZAPQJCGFFK-UHFFFAOYSA-N
- SMILES: C1(CN)=CC=C(N(C)C)C(C)=C1
Benzenemethanamine, 4-(dimethylamino)-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-71970-0.05g |
4-(aminomethyl)-N,N,2-trimethylaniline |
57678-47-4 | 0.05g |
$135.0 | 2023-05-29 | ||
| Enamine | EN300-71970-0.1g |
4-(aminomethyl)-N,N,2-trimethylaniline |
57678-47-4 | 0.1g |
$202.0 | 2023-05-29 | ||
| Enamine | EN300-71970-0.25g |
4-(aminomethyl)-N,N,2-trimethylaniline |
57678-47-4 | 0.25g |
$289.0 | 2023-05-29 | ||
| Enamine | EN300-71970-0.5g |
4-(aminomethyl)-N,N,2-trimethylaniline |
57678-47-4 | 0.5g |
$480.0 | 2023-05-29 | ||
| Enamine | EN300-71970-1.0g |
4-(aminomethyl)-N,N,2-trimethylaniline |
57678-47-4 | 1g |
$614.0 | 2023-05-29 | ||
| Enamine | EN300-71970-2.5g |
4-(aminomethyl)-N,N,2-trimethylaniline |
57678-47-4 | 2.5g |
$1202.0 | 2023-05-29 | ||
| Enamine | EN300-71970-5.0g |
4-(aminomethyl)-N,N,2-trimethylaniline |
57678-47-4 | 5g |
$1779.0 | 2023-05-29 | ||
| Enamine | EN300-71970-10.0g |
4-(aminomethyl)-N,N,2-trimethylaniline |
57678-47-4 | 10g |
$2638.0 | 2023-05-29 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01074170-1g |
4-(Aminomethyl)-N,N,2-trimethylaniline |
57678-47-4 | 95% | 1g |
¥3031.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01074170-5g |
4-(Aminomethyl)-N,N,2-trimethylaniline |
57678-47-4 | 95% | 5g |
¥8785.0 | 2024-04-18 |
Benzenemethanamine, 4-(dimethylamino)-3-methyl- Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on Benzenemethanamine, 4-(dimethylamino)-3-methyl-
Benzenemethanamine, 4-(dimethylamino)-3-methyl- (CAS No. 57678-47-4): A Comprehensive Overview
Benzenemethanamine, 4-(dimethylamino)-3-methyl- (CAS No. 57678-47-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as N,N-dimethylbenzenemethanamine, is characterized by its unique molecular structure, which includes a benzene ring substituted with a dimethylamino group and a methyl group. The benzene ring serves as the central aromatic framework, while the dimethylamino group introduces nucleophilic properties, and the methyl group enhances hydrophobicity. These structural features make it an attractive candidate for use in pharmaceuticals, agrochemicals, and advanced materials.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of Benzenemethanamine, 4-(dimethylamino)-3-methyl- through various routes. One notable method involves the alkylation of aniline derivatives using methylating agents under controlled conditions. This approach not only ensures high purity but also allows for precise control over the substitution pattern on the benzene ring. Researchers have also explored catalytic methods to optimize reaction yields and reduce environmental impact. For instance, the use of heterogeneous catalysts has been reported to significantly enhance the efficiency of these reactions.
The applications of Benzenemethanamine, 4-(dimethylamino)-3-methyl- are diverse and expanding rapidly due to its unique chemical properties. In the pharmaceutical industry, this compound is being investigated as a potential lead molecule for drug development. Its ability to act as a nucleophile makes it valuable in forming bonds with electrophilic groups, which is crucial in drug design. Recent studies have highlighted its potential in targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders.
In materials science, Benzenemethanamine, 4-(dimethylamino)-3-methyl- has found applications in the synthesis of advanced polymers and coatings. Its hydrophobic nature and ability to form strong intermolecular bonds make it ideal for creating materials with enhanced durability and resistance to environmental factors. For example, researchers have successfully incorporated this compound into polymer matrices to develop self-healing coatings that can repair minor scratches and cracks without external intervention.
The environmental impact of Benzenemethanamine, 4-(dimethylamino)-3-methyl- has also been a subject of recent research. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further investigations are required to fully understand its long-term effects on ecosystems. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards and minimize any potential risks associated with its production and application.
Looking ahead, the future of Benzenemethanamine, 4-(dimethylamino)-3-methyl- appears promising as researchers continue to uncover new applications and optimize its synthesis processes. The integration of green chemistry principles into its production methods is expected to reduce waste and energy consumption, making it a more sustainable option for various industries. Additionally, ongoing collaborations between academia and industry are likely to accelerate the development of innovative uses for this compound.
In conclusion, Benzenemethanamine, 4-(dimethylamino)-3-methyl- (CAS No. 57678-47-4) stands out as a multifaceted compound with immense potential across multiple disciplines. Its unique chemical properties, combined with advancements in synthetic methods and application development, position it as a key player in modern chemistry and materials science.
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